Cas no 1335496-37-1 (3-Ethylsulfonyl-5-methoxyaniline)

• Product Name: 3-Ethylsulfonyl-5-methoxyaniline
• CAS No: 1335496-37-1
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 2113222
• Update Time: 2023-08-04

3-Ethylsulfonyl-5-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulfonyl)-5-methoxyBenzenamine
• 3-(ethanesulfonyl)-5-methoxyaniline
• 3-Ethylsulfonyl-5-methoxyaniline

• Inchi： 1S/C9H13NO3S/c1-3-14(11,12)9-5-7(10)4-8(6-9)13-2/h4-6H,3,10H2,1-2H3
• InChI Key： CTTCYRJXQZOPBM-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=C(C=C(C=1)N)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• XLogP3: 0.4
• Topological Polar Surface Area: 77.8